Cas no 148403-14-9 (Pyrazine,2,5-dihydro-3,6-dimethoxy-2-(1-methylethyl)-)

• Product Name: Pyrazine,2,5-dihydro-3,6-dimethoxy-2-(1-methylethyl)-
• CAS No: 148403-14-9
• MF: C₉H₁₆N₂O₂
• MW: 184.235542297363
• CID: 102212
• PubChem ID: 3800909
• Update Time: 2025-06-13

Pyrazine,2,5-dihydro-3,6-dimethoxy-2-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• Pyrazine,2,5-dihydro-3,6-dimethoxy-2-(1-methylethyl)-
• 3,6-DIMETHOXY-2-(1-METHYLETHYL)-2,5-DIHYDROPYRAZINE
• 3,6-DIETHOXY-2-METHYL-2,5-DIHYDROPYRAZINE
• 3,6-dimethoxy-2-propan-2-yl-2,5-dihydropyrazine
• 2-isopropyl-3,6-dimethoxy-2,5-dihydropyrazine
• Pyrazine, 2,5-dihydro-3,6-dimethoxy-2-(1-methylethyl)- (9CI)
• AKOS024365350
• (2R)-3,6-dimethoxy-2-(propan-2-yl)-2,5-dihydropyrazine
• LS-13678
• 2,5-dimethoxy-3-isopropyl-3,6-dihydropyrazine
• SY002133
• FT-0658008
• SCHEMBL206183
• EN300-40211
• FT-0705319
• DTXSID70396609
• FT-0657317
• SB13059
• FCFWEOGTZZPCTO-UHFFFAOYSA-N
• BCP10422
• 2,5-Dihydro-3,6-dimethoxy-2-isopropylpyrazine
• 2-isopropyl-3,6-dimethoxy-2,5-dihydro-pyrazine
• 3,6-dimethoxy-2-(propan-2-yl)-2,5-dihydropyrazine
• Pyrazine, 2,5-dihydro-3,6-dimethoxy-2-(1-methylethyl)-
• 148403-14-9
• SY002134
• DA-10065
• 3-ISOPROPYL-2,5-DIMETHOXY-3,6-DIHYDROPYRAZINE
• (R)-2,5-Dimethoxy-3-isopropyl-3,6-dihydropyrazine
• Bislactim ether; Sch?llkopf
• DB-013622
• (R)-2,5-Dihydro-3,6-dimethoxy-2-isopropylpiperazine
• G29702

• MDL： MFCD01104347
• Inchi： 1S/C9H16N2O2/c1-6(2)8-9(13-4)10-5-7(11-8)12-3/h6,8H,5H2,1-4H3
• InChI Key： FCFWEOGTZZPCTO-UHFFFAOYSA-N
• SMILES： O(C)C1C(C(C)C)N=C(CN=1)OC

Computed Properties

• Exact Mass: 184.12128
• Monoisotopic Mass: 184.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 43.2Ų

Experimental Properties

• PSA: 43.18

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboximidic acids and derivatives Imidoesters Imidolactones

Additional information on Pyrazine,2,5-dihydro-3,6-dimethoxy-2-(1-methylethyl)-

Comprehensive Overview of Pyrazine,2,5-dihydro-3,6-dimethoxy-2-(1-methylethyl)- (CAS No. 148403-14-9)

Pyrazine,2,5-dihydro-3,6-dimethoxy-2-(1-methylethyl)-, with the CAS number 148403-14-9, is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and flavor chemistry. This compound belongs to the pyrazine family, a class of heterocyclic compounds known for their diverse applications. The unique structural features of this molecule, including the dimethoxy and isopropyl substituents, contribute to its distinct chemical and physical properties, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for pyrazine derivatives has surged due to their role in developing novel therapeutic agents and flavor enhancers. Researchers are particularly interested in CAS 148403-14-9 for its potential as a building block in drug discovery. The compound's 2,5-dihydro-3,6-dimethoxy framework offers a versatile scaffold for modifications, enabling the synthesis of targeted molecules with enhanced bioactivity. This aligns with the growing trend of structure-activity relationship (SAR) studies in medicinal chemistry.

From an industrial perspective, Pyrazine,2,5-dihydro-3,6-dimethoxy-2-(1-methylethyl)- is also explored for its applications in flavor and fragrance formulations. The compound's aromatic profile, influenced by its methoxy groups, makes it a candidate for creating unique sensory experiences. This is particularly relevant as consumers increasingly seek natural-inspired and sustainable ingredients in food and personal care products. Companies are investing in green chemistry approaches to synthesize such compounds, reducing environmental impact while maintaining efficacy.

The synthesis of CAS 148403-14-9 typically involves multi-step organic reactions, including cyclization and functional group interconversion. Advanced techniques like catalysis and microwave-assisted synthesis are being employed to improve yields and reduce reaction times. These innovations address the broader industry challenge of process optimization, a topic frequently searched by chemists and engineers.

Analytical characterization of Pyrazine,2,5-dihydro-3,6-dimethoxy-2-(1-methylethyl)- relies on techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure purity and confirm structural integrity, critical for applications in regulated industries. The compound's physicochemical properties, including solubility and stability, are also key considerations for formulation scientists.

As the scientific community continues to explore pyrazine-based compounds, CAS 148403-14-9 stands out for its adaptability and potential. Whether in drug development, flavor innovation, or material science, this molecule exemplifies the intersection of creativity and precision in modern chemistry. Its study contributes to answering frequently asked questions about heterocyclic chemistry and molecular design, making it a subject of ongoing research and discussion.